Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI)

• CAS RN: 103543-84-6
• Molecular Formula: C11H11FO
• Molecular Weight: 178.2 g/mol
• IUPAC Name: (1-fluorocyclopropyl)-(4-methylphenyl)methanone
• InChI: InChI=1S/C11H11FO/c1-8-2-4-9(5-3-8)10(13)11(12)6-7-11/h2-5H,6-7H2,1H3
• InChI Key: LJJUJVAGGCUCHV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C2(CC2)F
• synonyms: Methanone, (1-fluorocyclopropyl)(4-methylphenyl)- (9CI)

Description

Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI) is a chemical compound that has gained significant attention in scientific research. This compound belongs to the family of ketones and is commonly used in the synthesis of various organic compounds. Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI) has been found to exhibit unique properties that make it an ideal candidate for scientific research applications.

Mechanism Of Action

The mechanism of action of Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI) is not well understood. However, it is believed that this compound acts as a nucleophile, attacking electrophilic centers in organic compounds. This mechanism of action makes Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI) an excellent candidate for various organic synthesis reactions.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI). However, studies have shown that this compound is not toxic to cells and does not exhibit any significant adverse effects on the environment.

Advantages And Limitations For Lab Experiments

One of the significant advantages of Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI) is its high yield and purity during synthesis. This makes it an ideal candidate for various organic synthesis reactions. However, one of the limitations of this compound is its sensitivity to air and moisture. This requires special handling and storage conditions to maintain its purity.

Future Directions

There are several future directions for scientific research involving Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI). One of the significant areas of research is the development of new organic synthesis reactions using this compound. Another area of research is the study of the mechanism of action of Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI) to gain a better understanding of its properties and potential applications.
Conclusion:
Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI) is a chemical compound that has gained significant attention in scientific research. Its unique properties make it an ideal candidate for various organic synthesis reactions. Further research is needed to explore the full potential of this compound in scientific research applications.

Synthesis Methods

The synthesis of Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI) involves the reaction of 1-fluorocyclopropylmagnesium bromide and 4-methylbenzoyl chloride in the presence of a catalyst. This reaction results in the formation of Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI) in high yield and purity.

Scientific Research Applications

Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI) has been extensively used in scientific research for various applications. One of the significant applications of this compound is in the synthesis of organic compounds. Methanone, (1-fluorocyclopropyl)(4-methylphenyl)-(9CI) is used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science.